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Compound of Interest

Compound Name: 7-Prenyloxyaromadendrin

Cat. No.: B7765725 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of the chemical properties, biological

activities, and associated mechanisms of the flavonoid 7-Prenyloxyaromadendrin.

Chemical Structure and Properties
7-Prenyloxyaromadendrin, a naturally occurring flavonoid, is characterized by a

dihydroflavonol core structure with a prenyloxy substitution at the 7-position. Its systematic

IUPAC name is (2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-(3-methylbut-2-enoxy)-2,3-

dihydrochromen-4-one[1].

The structural and physicochemical properties of 7-Prenyloxyaromadendrin are summarized

in the table below, providing essential data for experimental design and computational

modeling.
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Property Value Reference

Molecular Formula C20H20O6 [1]

Molecular Weight 356.37 g/mol [1]

IUPAC Name

(2R,3R)-3,5-dihydroxy-2-(4-

hydroxyphenyl)-7-(3-

methylbut-2-enoxy)-2,3-

dihydrochromen-4-one

[1]

SMILES

CC(=CCOC1=CC(=C2C(=C1)
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O">C@HC3=CC=C(C=C3)O)

O)C

[1]

Topological Polar Surface Area 96.2 Å² [1]

XLogP3 3.2

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 6 [1]

Biological Activities and Therapeutic Potential
7-Prenyloxyaromadendrin, isolated from species such as Pterocaulon alopecuroides, has

demonstrated a range of biological activities, highlighting its potential for therapeutic

applications.

Anticancer Activity
7-Prenyloxyaromadendrin has shown notable antiproliferative effects against various cancer

cell lines. This activity is a significant area of interest for its potential development as an

anticancer agent.

Anti-inflammatory Activity
Research on the parent compound, aromadendrin, suggests that 7-Prenyloxyaromadendrin
likely possesses anti-inflammatory properties. Aromadendrin has been shown to reduce the

production of key inflammatory mediators such as nitric oxide (NO) and prostaglandin E2
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(PGE2) in lipopolysaccharide (LPS)-stimulated macrophage cells. This effect is attributed to the

modulation of critical inflammatory signaling pathways.

Antimicrobial Activity
Flavonoids, as a class of compounds, are recognized for their antimicrobial properties. Studies

on flavonoids isolated from Pterocaulon alopecuroides have demonstrated activity against

Gram-positive bacteria. This suggests that 7-Prenyloxyaromadendrin may also contribute to

the antimicrobial profile of extracts from this plant.

Mechanism of Action and Signaling Pathways
The biological effects of 7-Prenyloxyaromadendrin and its structural analogs are mediated

through the modulation of several key intracellular signaling pathways. The parent compound,

aromadendrin, has been studied more extensively, and its mechanisms provide a strong

indication of the pathways likely affected by 7-Prenyloxyaromadendrin.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical regulator of cellular

processes, including inflammation and proliferation. Aromadendrin has been shown to

influence the phosphorylation of MAPK family members, including JNK, ERK, and p38, in

response to inflammatory stimuli.
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Caption: Modulation of the MAPK signaling pathway by aromadendrin.
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NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a pivotal mediator of the inflammatory

response. Aromadendrin can inhibit the activation of NF-κB, thereby suppressing the

expression of pro-inflammatory genes.
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Caption: Inhibition of the NF-κB signaling pathway by aromadendrin.
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The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway

is crucial for cell growth, proliferation, and survival. The modulation of this pathway by

aromadendrin derivatives contributes to their antiproliferative effects.
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Caption: Modulation of the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols
The following sections outline generalized experimental methodologies for the isolation and

biological evaluation of 7-Prenyloxyaromadendrin. These protocols are intended as a guide

and may require optimization based on specific experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7765725?utm_src=pdf-body-img
https://www.benchchem.com/product/b7765725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification
The following workflow outlines the general procedure for isolating 7-Prenyloxyaromadendrin
from plant material, such as Pterocaulon alopecuroides.
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Dried Plant Material
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(e.g., with Dichloromethane)
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Column Chromatography
(Silica Gel)

Fraction Collection

TLC Analysis

Further Purification
(e.g., Sephadex LH-20, HPLC)

Pure 7-Prenyloxyaromadendrin

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7765725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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